Cas no 30636-90-9 ((20S)-Protopanaxadiol)

20s protopanaxadiol (appd), a metabolite of ginsenosides, inhibits Akt activity and induces apoptosis in a variety of tumor cells [1]

(20S)-Protopanaxadiol structure

Product Name:(20S)-Protopanaxadiol

CAS No:30636-90-9

Molecular Formula:C₃₀H₅₂O₃

Molecular Weight:460.73208

MDL:MFCD12032048

CID:53633

PubChem ID:11213350

(20S)-Protopanaxadiol Properties

Names and Identifiers

- PROTOPANAXDIOL
- 20-Epiprotopanaxadiol
- (20S)-Protopanaxadiol
- Protopanasadiol
- 20(S)-Protopanaxdiol
- Protopanoxadiol
- Protopanaxadiol, 20S-
- (3beta,5xi,12beta,13alpha,14beta)-lanost-24-ene-3,12,20-triol
- 20(S)-Protopanaxadiol
- Protopanaxadiol
- 20(S)-APPD
- Protopanaxtriol
- Protopanaxatriol
- MR8AEF5T1N
- PYXFVCFISTUSOO-HKUCOEKDSA-N
- AS-63537
- UNII-MR8AEF5T1N
- BDBM50077655
- 20(S)-protopanaxadiol
- s4746
- dammar-24-ene-3beta,12beta,20-triol
- dammar-24-ene-3beta,12beta,20S-triol
- CCG-269342
- CHEMBL280986
- C20715
- MFCD12032048
- SCHEMBL12935864
- (20S)-Protopanaxdiol
- Q7252079
- CHEMBL375563
- BDBM50423990
- (20S)-protopanaxadiol-type ginsenoside aglycone
- HMS3885P20
- (3S,5R,8R,9R,10R,12R,13R,14R,17S)-17-[(2S)-2-hydroxy-6-methylhept-5-en-2-yl]-4,4,8,10,14-pentamethyl-2,3,5,6,7,9,11,12,13,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3,12-diol
- (3.BETA.,12.BETA.)-DAMMAR-24-ENE-3,12,20-TRIOL
- Dammar-24-ene-3,12,20-triol, (3beta,12beta)-
- HY-N0797
- Protopanaxadiol, analytical standard
- P2651
- DAMMAR-24-ENE-3,12,20-TRIOL, (3.BETA.,12.BETA.)-
- (20S)-Protopanaxadiol [INCI]
- 6892-79-1
- AKOS015895042
- DAMMAR-24-ENE-3.BETA.,12.BETA.,20-TRIOL
- (3beta,12beta)-dammar-24-ene-3,12,20-triol
- (3S,8R,10R,12R,14R)-17-((S)-1-Hydroxy-1,5-dimethyl-hex-4-enyl)-4,4,8,10,14-pentamethyl-hexadecahydro-cyclopenta[a]phenanthrene-3,12-diol
- CHEBI:75950
- S-111
- 30636-90-9
- 24-dammarene-3beta,12beta,20S-triol
- betulafolienetriol
- APPD
- Dammar-24-ene-3,12,20-triol; (3β,12β,20S)-form
- BRD-K60005752-001-01-9
- STL570266
- (3S,5R,8R,9R,10R,12R,13R,14R,17S)-17-((2S)-2-hydroxy-6-methylhept-5-en-2-yl)-4,4,8,10,14-pentamethyl-2,3,5,6,7,9,11,12,13,15,16,17-dodecahydro-1H-cyclopenta(a)phenanthrene-3,12-diol
- DA-59474
- 7755-01-3
- Dammar-24-ene-3ss,12ss,20-triol; (20S)-Protopanaxadiol; 20(S)-APPD; 20-Epiprotopanaxadiol; (3ss,12ss)-Dammar-24-ene-3,12,20-triol;
- (20S)-Protopanaxadiol?
- +Expand
- MDL： MFCD12032048
- InChIKey： PYXFVCFISTUSOO-HKUCOEKDSA-N
- Inchi： InChI=1S/C30H52O3/c1-19(2)10-9-14-30(8,33)20-11-16-29(7)25(20)21(31)18-23-27(5)15-13-24(32)26(3,4)22(27)12-17-28(23,29)6/h10,20-25,31-33H,9,11-18H2,1-8H3/t20-,21+,22-,23+,24-,25-,27-,28+,29+,30-/m0/s1
- SMILES： C[C@]([C@@](C[C@H]1O)([H])[C@]2(CC[C@@H]3O)C)(CC[C@@]2([H])C3(C)C)[C@]4([C@@]1([H])[C@]([C@@](C)(O)CC/C=C(C)/C)([H])CC4)C

Computed Properties

Exact Mass: 460.391646g/mol
Surface Charge: 0
XLogP3: 7.2
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 4
Monoisotopic Mass: 460.391646g/mol
Monoisotopic Mass: 460.391646g/mol
Topological Polar Surface Area: 60.7Å²
Heavy Atom Count: 33
Complexity: 783
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 10
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 460.7

Experimental Properties

LogP: 6.50060
PSA: 60.69000
Refractive Index: 1.528
Boiling Point: 559.5℃/760mmHg
Flash Point: 226.1°C
Color/Form: Powder
Density: 1.036

(20S)-Protopanaxadiol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00316T-10mg	Dammar-24-ene-3,12,20-triol, (3β,12β)-	30636-90-9	≥95%	10mg	$103.00
abcr	AB479763-100 mg	(20S)-Protopanaxadiol; .	30636-90-9		100mg	€547.50	2023-06-15
ChemFaces	CFN99764-20mg	(20S)-Protopanaxdiol	30636-90-9	>=98%	20mg	$50
ChemScence	CS-2998-10mg	(20S)-Protopanaxadiol	30636-90-9	≥98.0%	10mg	$88.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP0045-100mg	20(S)-Protopanaxadiol	30636-90-9	98%	100mg	$65	2023-09-20
Crysdot LLC	CD31002316-10mg	(20S)-Protopanaxadiol	30636-90-9	98+%	10mg	$35
DC Chemicals	DC9833-100 mg	(20S)-Protopanaxadiol	30636-90-9	>98%	100mg	$350.0	2022-02-28
eNovation Chemicals LLC	D511628-1g	(20S)-Protopanaxdiol	30636-90-9	98%	1g	$345	2022-06-08
Key Organics Ltd	AS-63537-5MG	(20S)-Protopanaxadiol	30636-90-9	>97%	5mg	£150.00	2023-09-08
MedChemExpress	HY-N0797-10mM*1mLinDMSO	(20S)-Protopanaxadiol	30636-90-9	≥98.0%	10mM*1mLinDMSO	￥446	2023-07-26

(20S)-Protopanaxadiol Synthesis

Synthetic Circuit 1

41753-43-9

30636-90-9

80321-69-3

62025-49-4

39262-14-1

Reaction Conditions

1.1 Reagents: Glucose Catalysts: Glucosidase, β- Solvents: Water ; 72 h, 37 °C

Reference

Enzymatic transformation of ginsenoside Rb1 by Lactobacillus pentosus strain 6105 from Kimchi

Kim, Se-Hwa; et al, Journal of Ginseng Research, 2012, 36(3), 291-297

Synthetic Circuit 2

41753-43-9

30636-90-9

80321-69-3

62025-49-4

52705-93-8

39262-14-1

Reaction Conditions

1.1 Reagents: (+)-Lactose Catalysts: Glucosidase, β- Solvents: Water ; 72 h, 37 °C

Reference

Enzymatic transformation of ginsenoside Rb1 by Lactobacillus pentosus strain 6105 from Kimchi

Kim, Se-Hwa; et al, Journal of Ginseng Research, 2012, 36(3), 291-297

(20S)-Protopanaxadiol Raw materials

Ginsenoside Rb1

(20S)-Protopanaxadiol Preparation Products

(20S)-Protopanaxadiol Suppliers

Chengdu Biopurify Phytochemicals Ltd.

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CHENG DOU NA KE LI Biotechnology Co., Ltd.

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CHENG DOU ZHU MU Technology Co., Ltd.

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(CAS:30636-90-9)

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(20S)-Protopanaxadiol Related Literature

1. Therapeutic effects of ginseng and ginsenosides on colorectal cancer

Linxian Zhao,Yueming Zhang,Yajuan Li,Chen Li,Kai Shi,Kai Zhang,Ning Liu Food Funct. 2022 13 6450
2. Synthetic access toward the diverse ginsenosides

Jun Yu,Jiansong Sun,Yiming Niu,Rongyao Li,Jinxi Liao,Fuyi Zhang,Biao Yu Chem. Sci. 2013 4 3899
3. Facile engineering of resveratrol nanoparticles loaded with 20(S)-protopanaxadiol for the treatment of periodontitis by regulating the macrophage phenotype

Huimin Huangfu,Shulin Du,Hao Zhang,Hanchi Wang,Yi Zhang,Zhen Yang,Xinwei Zhang,Sicong Ren,Siyu Chen,Cuizhu Wang,Yidi Zhang,Yanmin Zhou Nanoscale 2023 15 7894
4. Synthesis of hupehenols A, B, and E from protopanaxadiol

Li-Dong Shao,Jun Xu,Xiao-Nian Li,Zhi-Jun Zhang,Xin Shi,Jian Ren,Juan He,Yu Zhao,Ying Leng,Chengfeng Xia,Qin-Shi Zhao RSC Adv. 2016 6 35792
5. Flavored black ginseng exhibited antitumor activity via improving immune function and inducing apoptosis

Guilin Chen,Haijun Li,Yugang Gao,Lianxue Zhang,Yan Zhao Food Funct. 2017 8 1880
6. Advances and challenges in ginseng research from 2011 to 2020: the phytochemistry, quality control, metabolism, and biosynthesis

Xue Li,Jie Liu,Tian-tian Zuo,Ying Hu,Zheng Li,Hong-da Wang,Xiao-yan Xu,Wen-zhi Yang,De-an Guo Nat. Prod. Rep. 2022 39 875
7. Synthesis of hupehenols A, B, and E from protopanaxadiol

Li-Dong Shao,Jun Xu,Xiao-Nian Li,Zhi-Jun Zhang,Xin Shi,Jian Ren,Juan He,Yu Zhao,Ying Leng,Chengfeng Xia,Qin-Shi Zhao RSC Adv. 2016 6 35792
8. Study on the hypnotic effect of rare protopanaxadiol-type and protopanaxatriol-type ginsenosides

Ning Mou,Zhiguang Duan,Pei Ma,Rongzhan Fu,Daidi Fan RSC Adv. 2019 9 20483
9. Microbial biosynthesis of medicinally important plant secondary metabolites

Myoung Chong Song,Eun Ji Kim,Eunji Kim,Kris Rathwell,Sang-Jip Nam,Yeo Joon Yoon Nat. Prod. Rep. 2014 31 1497
10. 20(S)-Protopanaxadiol decreases atherosclerosis in ApoE KO mice by increasing the levels of LDLR and inhibiting its binding with PCSK9

Ye-Wei Huang,Meng Zhang,Li-Tian Wang,Yan Nie,Jin-Bo Yang,Wen-Luer Meng,Xuan-jun Wang,Jun Sheng Food Funct. 2022 13 7020

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